Cas no 13428-54-1 (Benzenesulfonamide, N-(5-ethyl-2-pyrimidinyl)-)

• Product Name: Benzenesulfonamide, N-(5-ethyl-2-pyrimidinyl)-
• CAS No: 13428-54-1
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 1234990
• Update Time: 2024-08-03

Benzenesulfonamide, N-(5-ethyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(5-ethyl-2-pyrimidinyl)-

• Inchi： 1S/C12H13N3O2S/c1-2-10-8-13-12(14-9-10)15-18(16,17)11-6-4-3-5-7-11/h3-9H,2H2,1H3,(H,13,14,15)
• InChI Key： NYLDSZZVGMBEKZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC=C(CC)C=N2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 263.073
• Monoisotopic Mass: 263.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Melting Point: 153-156 °C
• Boiling Point: 459.4±38.0 °C(Predicted)
• pka: 6.12±0.10(Predicted)